Cas no 23067-72-3 (3-(4-tert-Butylphenoxy)propanoic acid)
3-(4-tert-Butylphenoxy)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,3-[4-(1,1-dimethylethyl)phenoxy]-
- 3-(4-tert-butylphenoxy)propanoic acid
- 3-(4-TERT-BUTYL-PHENOXY)-PROPIONIC ACID
- Propanoic acid, 3-[4-(1,1-dimethylethyl)phenoxy]-
- Z56869424
- DTXSID90366682
- 23067-72-3
- 3-(4-(tert-butyl)phenoxy)propanoicacid
- HMS1722I08
- MFCD03147408
- 3-(4-(tert-butyl)phenoxy)propanoic acid
- EN300-00120
- F1575-0110
- 3-(4-TERT-BUTYL-PHENOXY)-PROPIONICACID
- SR-01000013308
- CS-0218096
- VU0494392-1
- AKOS000114562
- Oprea1_510786
- SR-01000013308-1
- 3-(4-tert-Butylphenoxy)propanoic acid
-
- MDL: MFCD03147408
- Inchi: 1S/C13H18O3/c1-13(2,3)10-4-6-11(7-5-10)16-9-8-12(14)15/h4-7H,8-9H2,1-3H3,(H,14,15)
- InChI Key: MFWXGILWCBBIOC-UHFFFAOYSA-N
- SMILES: O(CCC(=O)O)C1C=CC(=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 221.11781
- Monoisotopic Mass: 221.117769
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.4
- XLogP3: 3.1
Experimental Properties
- Color/Form: Not available
- Density: 1.1±0.1 g/cm3
- Melting Point: 94-96 °C
- Boiling Point: 326.3±25.0 °C at 760 mmHg
- Flash Point: 117.4±16.7 °C
- PSA: 49.36
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
3-(4-tert-Butylphenoxy)propanoic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(4-tert-Butylphenoxy)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B815010-50mg |
3-(4-tert-Butylphenoxy)propanoic Acid |
23067-72-3 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B815010-100mg |
3-(4-tert-Butylphenoxy)propanoic Acid |
23067-72-3 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B815010-500mg |
3-(4-tert-Butylphenoxy)propanoic Acid |
23067-72-3 | 500mg |
$ 320.00 | 2022-06-06 | ||
| Enamine | EN300-00120-0.05g |
3-(4-tert-butylphenoxy)propanoic acid |
23067-72-3 | 95% | 0.05g |
$64.0 | 2023-05-01 | |
| Enamine | EN300-00120-0.1g |
3-(4-tert-butylphenoxy)propanoic acid |
23067-72-3 | 95% | 0.1g |
$66.0 | 2023-05-01 | |
| Enamine | EN300-00120-0.25g |
3-(4-tert-butylphenoxy)propanoic acid |
23067-72-3 | 95% | 0.25g |
$92.0 | 2023-05-01 | |
| Enamine | EN300-00120-0.5g |
3-(4-tert-butylphenoxy)propanoic acid |
23067-72-3 | 95% | 0.5g |
$175.0 | 2023-05-01 | |
| Enamine | EN300-00120-1.0g |
3-(4-tert-butylphenoxy)propanoic acid |
23067-72-3 | 95% | 1g |
$256.0 | 2023-05-01 | |
| Enamine | EN300-00120-2.5g |
3-(4-tert-butylphenoxy)propanoic acid |
23067-72-3 | 95% | 2.5g |
$503.0 | 2023-05-01 | |
| Enamine | EN300-00120-5.0g |
3-(4-tert-butylphenoxy)propanoic acid |
23067-72-3 | 95% | 5g |
$743.0 | 2023-05-01 |
3-(4-tert-Butylphenoxy)propanoic acid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
Additional information on 3-(4-tert-Butylphenoxy)propanoic acid
Introduction to 3-(4-tert-Butylphenoxy)propanoic acid (CAS No: 23067-72-3) and Its Emerging Applications in Chemical Biology
3-(4-tert-Butylphenoxy)propanoic acid, identified by its CAS number 23067-72-3, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a tert-butylphenyl moiety linked to a propanoic acid backbone, has garnered attention due to its unique structural properties and potential biological activities. The presence of the 4-tert-butyl substituent enhances its lipophilicity, making it a valuable candidate for drug delivery systems and bioavailability studies.
The propanoic acid component of this compound introduces a carboxylic acid functionality, which is widely recognized for its role in various biochemical processes. This functional group allows for further derivatization, enabling the synthesis of more complex molecules with tailored properties. In recent years, the exploration of such derivatives has led to groundbreaking discoveries in medicinal chemistry, particularly in the development of novel therapeutic agents.
Recent advancements in computational chemistry have highlighted the importance of 3-(4-tert-Butylphenoxy)propanoic acid as a scaffold for designing small-molecule inhibitors. Studies have demonstrated that modifications around the tert-butylphenyl ring can significantly alter binding affinities to target proteins, offering insights into structure-activity relationships (SAR). This has opened new avenues for the development of drugs targeting neurological disorders, where precise molecular interactions are crucial.
In the realm of drug discovery, the compound's ability to interact with biological membranes has been a focal point of research. The lipophilic nature of the 4-tert-butylphenoxy group facilitates its penetration through lipid bilayers, making it an attractive candidate for membrane-targeting therapies. Such therapies are particularly relevant in oncology, where targeted drug delivery systems can enhance therapeutic efficacy while minimizing side effects.
Moreover, the propanoic acid moiety has been investigated for its potential role in modulating enzyme activity. Specifically, derivatives of this compound have shown promise in inhibiting proteases involved in inflammatory pathways. This aligns with current trends in anti-inflammatory drug development, where selective inhibition of key enzymes is essential for achieving therapeutic benefits.
The synthesis and characterization of 3-(4-tert-Butylphenoxy)propanoic acid have been refined through modern techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure high purity and structural integrity, which are critical for downstream applications. The compound's stability under various conditions has also been a subject of interest, with studies indicating its resilience in both aqueous and organic environments.
One particularly intriguing application lies in its use as an intermediate in the synthesis of chiral compounds. The presence of the asymmetric center at the propanoic acid carbon allows for enantioselective modifications, which are pivotal in developing enantiomerically pure drugs. Such drugs often exhibit improved pharmacokinetic profiles compared to their racemic counterparts.
Recent clinical trials have begun to explore the therapeutic potential of derivatives inspired by 3-(4-tert-Butylphenoxy)propanoic acid. These trials focus on conditions where modulating lipid metabolism or membrane interactions could provide therapeutic advantages. Preliminary results suggest that certain derivatives exhibit anti-proliferative effects on cancer cells without significant toxicity to healthy tissues.
The compound's versatility extends to its role as a ligand in metal-based drug complexes. Transition metal complexes derived from this scaffold have shown promise in photodynamic therapy (PDT), where light activation leads to targeted cell destruction. This approach is particularly relevant for treating localized malignancies and infections.
In conclusion, 3-(4-tert-Butylphenoxy)propanoic acid (CAS No: 23067-72-3) represents a multifaceted molecule with broad applications in chemical biology and pharmaceutical research. Its unique structural features, coupled with recent advancements in synthetic methodologies and computational modeling, position it as a cornerstone compound for future drug development. As research continues to uncover new therapeutic possibilities, this molecule is poised to play an increasingly significant role in addressing complex medical challenges.
23067-72-3 (3-(4-tert-Butylphenoxy)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)